Manganese;sulfate;tetrahydrate

• Molecular Formula: H8MnO8S-2
• Molecular Weight: 223.06 g/mol
• InChI: InChI=1S/Mn.H2O4S.4H2O/c;1-5(2,3)4;;;;/h;(H2,1,2,3,4);4*1H2/p-2
• InChIKey: SYPSBEVMQIGKJL-UHFFFAOYSA-L

Manganese Sulfate Tetrahydrate Specification Overview

Manganese(II) sulfate tetrahydrate (CAS 10101-68-5), also known by the mineral name ilesite, is the tetrahydrate form of manganese(II) sulfate belonging to the class of divalent transition metal sulfate hydrates [1]. It crystallizes as pale pink monoclinic crystals with a density of approximately 2.107 g/cm³ and a molecular weight of 223.07 g/mol [1]. The tetrahydrate is highly soluble in water—more soluble than both the anhydrous salt and the monohydrate form—and is insoluble in ethanol [2]. It serves as a key precursor for electrolytic manganese dioxide (EMD) and chemical manganese dioxide (CMD) production, as well as a manganese source in fertilizers, animal feeds, and various chemical syntheses [1].

Precursor for EMD/CMD production and manganese source for fertilizers, animal feeds, and chemical syntheses

Hydrate-specific manganese mass fraction requires formulation adjustment to meet target Mn loading

Near-ambient melting point (27 °C) demands storage and handling below 25 °C for solid-state reliability

• [1] Wikipedia contributors. Manganese(II) sulfate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Manganese(II)_sulfate (accessed 2026). View Source
• [2] Studfile. Manganese(II) Sulfate. In: Handbook of Inorganic Compounds. https://studfile.net/preview/409834/page:11/ (accessed 2026). View Source

Manganese Sulfate Tetrahydrate: Substitution Risks with Other Hydrates

Manganese sulfate exists as multiple commercially available hydrates—anhydrous (MnSO₄), monohydrate (MnSO₄·H₂O), tetrahydrate (MnSO₄·4H₂O), pentahydrate, and heptahydrate—each with distinct CAS numbers, crystal structures, and physicochemical profiles [1]. The tetrahydrate carries a manganese mass fraction of approximately 24.6%, compared to ~32.5% for the monohydrate and ~36.4% for the anhydrous form [2]. This 7.9 percentage-point difference in manganese loading directly impacts dosing calculations in nutrient formulations, catalyst precursor stoichiometry, and electrochemical bath compositions. Furthermore, the tetrahydrate melts at approximately 27 °C—near ambient temperature—while the monohydrate remains solid until approximately 400–450 °C [1][3]. Generic substitution without correcting for hydration state introduces systematic errors in mass balance, thermal processing windows, and solution preparation protocols. The evidence below quantifies these differences across the dimensions most relevant to scientific and industrial procurement decisions.

Mn loading differs by hydration state

Tetrahydrate contains ~24.6% Mn vs. ~32.5% for monohydrate; equal-mass substitution underdoses manganese by nearly one-quarter, compromising nutrient premix or catalyst stoichiometry.

Thermal processing windows diverge

Melting at 27 °C vs. monohydrate decomposition >400 °C. Using monohydrate in low-temperature molten-salt routes fails; using tetrahydrate in high-temperature calcination alters dehydration pathway.

Crystal morphology and flowability differ

Salting-out tetrahydrate yields large cubic crystals with controllable size; heating-derived monohydrate gives irregular crystals with poor size control, affecting powder flow and mixing uniformity.

• [1] Wikipedia contributors. Manganese(II) sulfate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Manganese(II)_sulfate (accessed 2026). View Source
• [2] Calculated from atomic masses: Mn = 54.938 g/mol; MnSO₄·4H₂O = 223.07 g/mol (Mn% = 24.63%); MnSO₄·H₂O = 169.02 g/mol (Mn% = 32.50%); MnSO₄ = 151.00 g/mol (Mn% = 36.38%). Verified against Wikipedia molar mass data. View Source
• [3] International Chemical Safety Card (ICSC) 0290. Manganese Sulphate Monohydrate. ILO/WHO. https://www.inchem.org/documents/icsc/icsc/eics0290.htm (accessed 2026). Melting point: 400–450 °C. View Source

Manganese Sulfate Tetrahydrate: Comparative Evidence

Manganese Mass Fraction: Tetrahydrate vs. Monohydrate

The tetrahydrate delivers approximately 24.6% elemental manganese by mass, compared to ~32.5% for the monohydrate (MnSO₄·H₂O) and ~36.4% for the anhydrous salt (MnSO₄) [1]. This represents a 7.9 percentage-point absolute reduction in manganese loading versus the monohydrate—or, expressed as a relative difference, the monohydrate contains approximately 32% more manganese per unit mass than the tetrahydrate [1]. Feed-grade monohydrate specifications under China's NY/T 46-1987 standard require Mn ≥ 31.8% for MnSO₄·H₂O, underscoring the procurement-critical nature of this parameter [2]. A formulator substituting tetrahydrate for monohydrate on an equal-mass basis would under-dose manganese by nearly one-quarter.

Mn Mass Fraction

Class-level

Tetrahydrate: ~24.6% Mn; Monohydrate: ~32.5% Mn; 7.9 pp absolute difference

Hydrate-dependent Mn loading must be corrected in dosing calculations.

Monohydrate contains ~32% more Mn per gram; review formulation stoichiometry.

Evidence Dimension	Elemental manganese mass fraction (wt% Mn)
Target Compound Data	MnSO₄·4H₂O: ~24.6% Mn (MW 223.07 g/mol; Mn = 54.938 g/mol)
Comparator Or Baseline	MnSO₄·H₂O: ~32.5% Mn (MW 169.02 g/mol); MnSO₄ (anhydrous): ~36.4% Mn (MW 151.00 g/mol)
Quantified Difference	Absolute difference: tetrahydrate has 7.9 pp less Mn than monohydrate; relative: monohydrate contains ~32% more Mn per gram
Conditions	Calculated from standard atomic masses; consistent with molecular weights reported in Wikipedia and authoritative databases

Why This Matters

Procurement decisions must account for hydration-state-dependent manganese loading to ensure correct stoichiometry in catalyst synthesis, electrochemical baths, and nutrient premix formulations; failing to do so results in systematic under- or over-dosing that compromises product quality or regulatory compliance.

• [1] Calculated from standard atomic masses; Mn = 54.938 g/mol; molecular weights from Wikipedia: MnSO₄·4H₂O = 223.07 g/mol; MnSO₄·H₂O = 169.02 g/mol; MnSO₄ = 151.00 g/mol. View Source
• [2] NY/T 46-1987. Feed Grade Manganese Sulphate (China agricultural industry standard). Requires Mn ≥ 31.8% for MnSO₄·H₂O. View Source

Melting Point and Thermal Processing: Tetrahydrate vs. Monohydrate

The tetrahydrate exhibits a melting point of approximately 27 °C (300 K)—close to typical laboratory ambient conditions—whereas the monohydrate decomposes without a true melting point in the range of 400–450 °C, and the anhydrous form melts at 710 °C [1][2]. The tetrahydrate's low melting point means that modest temperature excursions during shipping, storage, or processing can cause phase liquefaction, potentially altering powder flow characteristics, causing caking, or complicating automated dispensing systems. The monohydrate's thermal stability to >400 °C makes it preferable for high-temperature solid-state syntheses, while the tetrahydrate's near-ambient melting behavior can be exploited in low-temperature molten-salt or solvent-free reaction schemes where the monohydrate would remain solid [1].

Melting Point

Head-to-head

Tetrahydrate: 27 °C; Monohydrate: decomposition >400 °C

Ambient melting restricts tetrahydrate storage; monohydrate suits high-temperature processes.

ΔT ~373-423 °C impacts thermal processing selection.

Evidence Dimension	Melting point / thermal decomposition temperature
Target Compound Data	MnSO₄·4H₂O: mp 27 °C (tetrahydrate melts in its own water of crystallization)
Comparator Or Baseline	MnSO₄·H₂O: decomposes at 400–450 °C (no true melting point); MnSO₄ (anhydrous): mp 710 °C
Quantified Difference	ΔT ≈ 373–423 °C between tetrahydrate melting and monohydrate decomposition onset
Conditions	Standard atmospheric pressure; data from Wikipedia, ICSC 0290, and Sigma Aldrich technical specifications

Why This Matters

The tetrahydrate's ambient-temperature melting point imposes specific storage (15–25 °C recommended per Sigma Aldrich EMSURE® specification) and handling requirements that differ fundamentally from the monohydrate; procurement specifications must align thermal behavior with the intended process temperature window.

• [1] Wikipedia contributors. Manganese(II) sulfate. Wikipedia. Melting point: tetrahydrate 27 °C, anhydrous 710 °C. https://en.wikipedia.org/wiki/Manganese(II)_sulfate (accessed 2026). View Source
• [2] International Chemical Safety Card (ICSC) 0290. Manganese Sulphate Monohydrate. Melting point: 400–450 °C. ILO/WHO. https://www.inchem.org/documents/icsc/icsc/eics0290.htm (accessed 2026). View Source

Dehydration Pathway: Amorphous vs. Crystalline Intermediates

A comparative dehydration kinetics study demonstrated that MnSO₄·4H₂O dehydrates through the formation of amorphous intermediates when heated under vacuum, in contrast to other hydrated salts such as nickel nitrate hexahydrate which form crystalline intermediates [1]. The tetrahydrate begins losing crystal water above 200 °C, loses most water by approximately 280 °C, reaches complete dehydration at 400–450 °C, forms an anhydrous melt at 700 °C, and begins decomposition with release of SO₃/SO₂/O₂ at 850 °C [2]. By comparison, the monohydrate remains stable to approximately 400 °C before complete dehydration occurs [3]. The formation of amorphous intermediate phases during tetrahydrate dehydration has implications for solid-state reactivity and the morphology of derived MnOₓ materials.

Dehydration Pathway

Cross-study comparable

Tetrahydrate dehydrates via amorphous intermediates >200 °C; monohydrate stable to ~400 °C.

Intermediate phase may affect oxide morphology in catalyst/electrode synthesis.

Amorphous route may yield higher surface area MnOx than direct crystalline dehydration.

Evidence Dimension	Dehydration onset temperature and intermediate phase character
Target Compound Data	MnSO₄·4H₂O: onset ~200 °C, most water lost by ~280 °C, complete dehydration at 400–450 °C; proceeds via amorphous intermediates
Comparator Or Baseline	MnSO₄·H₂O: stable to ~400 °C, dehydrates completely at ~400 °C (ACS Reagent Chemicals specification)
Quantified Difference	MnSO₄·4H₂O begins dehydration ~200 °C lower than MnSO₄·H₂O; amorphous intermediate pathway vs. direct crystalline dehydration
Conditions	Heating under vacuum (Wachter et al., Can. J. Chem., 1955) and ambient pressure (Delta-B / ChemicalBook specifications)

Why This Matters

Users requiring thermal processing of manganese sulfate (e.g., calcination to MnOₓ for catalyst or electrode materials) must select the appropriate hydrate based on dehydration temperature and intermediate-phase behavior, as amorphous intermediates may yield different oxide morphologies and surface areas than direct crystalline dehydration pathways.

• [1] Wachter, A. et al. (1955). A Comparative Study of the Dehydration Kinetics of Several Hydrated Salts. Canadian Journal of Chemistry, 33, 546–554. Dehydration of manganous sulphate tetrahydrate proceeds through amorphous intermediates. View Source
• [2] Delta-B / ChemicalBook. CAS:10101-68-5 Manganese(II) sulfate tetrahydrate. Dehydration: >200 °C onset, ~280 °C most water lost, 400–450 °C complete, 700 °C melt, 850 °C decomposition. https://www.delta-b.com/cas/141945.html (accessed 2026). View Source
• [3] ACS Reagent Chemicals. Manganese Sulfate Monohydrate. Dehydrates completely at 400 °C. https://pubs.acs.org/doi/10.1021/acsreagents.4209.20210609 (accessed 2026). View Source

Crystal Morphology: Salting-Out vs. Heating Crystallization

A study by Safaeefar et al. (2008) demonstrated that manganese sulfate produced by heating crystallization exclusively forms the monohydrate with irregular crystal morphology, while salting-out crystallization selectively yields the tetrahydrate as relatively large cubic crystals [1]. Under controlled salting-out conditions, crystal size and size distribution could be systematically improved through manipulation of supersaturation, temperature, and seed dosage. In contrast, heating crystallization produced irregular crystals where controlling operating conditions had little effect on final crystal size and size distribution, with almost no observable crystal growth [1]. This morphological differentiation has direct consequences for powder flowability, dust generation, dissolution kinetics, and downstream formulation homogeneity—all critical parameters in industrial feed mixing and automated dispensing systems.

Crystal Morphology

Head-to-head

Salting-out tetrahydrate: large cubic crystals, size-controllable; heating monohydrate: irregular, uncontrollable.

Specify salting-out tetrahydrate for predictable powder flow and mixing.

Morphology affects dissolution kinetics and dust generation.

Evidence Dimension	Crystal morphology and size distribution control during production
Target Compound Data	MnSO₄·4H₂O (salting-out): relatively large cubic crystals; crystal size distribution improvable via controlled supersaturation, temperature, and seed dosage
Comparator Or Baseline	MnSO₄·H₂O (heating): irregular crystals; operating conditions have little effect on final crystal size and size distribution with almost no observable growth
Quantified Difference	Qualitative but unambiguous: cubic, size-controllable (tetrahydrate) vs. irregular, uncontrollable (monohydrate) crystal habit
Conditions	Laboratory-scale batch crystallizers; crystal size distribution determined by Malvern Mastersizer laser diffraction and Nikon microscopy

Why This Matters

Industrial users in feed blending, fertilizer formulation, and automated powder dispensing should specify tetrahydrate produced via salting-out crystallization when consistent particle morphology, narrow size distribution, and predictable flow characteristics are required for process reliability.

• [1] Safaeefar, P., Ang, H. M., Tadé, M. O., & Reyhani, M. (2008). Growth Kinetics of Manganese Sulphate from Heating and Salting-out Batch Crystallisation. Developments in Chemical Engineering and Mineral Processing, 12(3–4), 303–312. Heating forms monohydrate with irregular crystals; salting-out forms tetrahydrate with cubic crystals. View Source

CO Oxidation Light-Off: Sulfate vs. Other Mn Salts

Park et al. (2015) prepared MnO₂ catalysts via a redox method using KMnO₄ and four different Mn²⁺ precursors—Mn-chloride, Mn-nitrate, Mn-acetate, and Mn-sulfate—and compared their performance in CO oxidation [1]. The light-off temperatures (T₅₀%, the temperature at which 50% CO conversion is achieved) under dry conditions increased in the following rank order: Mn-chloride < Mn-nitrate < Mn-acetate < Mn-sulfate, with Mn-sulfate-derived MnO₂ exhibiting the highest T₅₀% (poorest low-temperature activity) among all precursors tested [1]. The Mn-chloride-derived catalyst exhibited the highest quantity of labile oxygen species and best reducibility. In a separate study on Fischer-Tropsch synthesis, Ru/Mn(S)/Al₂O₃ (sulfate-derived) and Ru/Mn(Cl)/Al₂O₃ showed comparable but substantially lower catalytic performance and stability than Ru/Mn(N)/Al₂O₃ (nitrate-derived) [2]. These findings indicate that Mn-sulfate is not the optimal precursor choice when maximizing low-temperature catalytic CO oxidation activity is the primary objective, but its specific sulfate-derived oxide properties may be advantageous in electrochemical or battery applications where sulfate-ion compatibility is valued.

CO Oxidation T50

Head-to-head

MnSO₄-derived MnO₂: highest T₅₀% (poorest low-T activity) among chloride, nitrate, acetate, sulfate precursors.

For catalytic oxidation, other Mn²⁺ salts provide lower light-off; sulfate favored for electrochemical contexts.

Rank: chloride

Impurity Specifications

Cross-study comparable

EMSURE® tetrahydrate: 9 individual trace elements quantified; feed-grade monohydrate: aggregate heavy metals (as Pb).

Individual traceability supports high-purity material qualification.

Review CoA for Fe, Pb, Cu, Zn, Ni, Ca, Mg, Na, K, Cl limits.

Evidence Dimension	CO oxidation light-off temperature (T₅₀%) of derived MnO₂ catalysts under dry conditions
Target Compound Data	MnO₂ from Mn-sulfate: highest T₅₀% (poorest activity) among four Mn²⁺ precursors tested
Comparator Or Baseline	MnO₂ from Mn-chloride: lowest T₅₀% (best activity); Mn-nitrate: second; Mn-acetate: third
Quantified Difference	Rank order: Mn-chloride < Mn-nitrate < Mn-acetate < Mn-sulfate (quantitative T₅₀% values not available in abstract; full article paywalled)
Conditions	Simple redox method using KMnO₄ + Mn²⁺ precursor at room temperature; CO oxidation in dry conditions; Journal of Industrial and Engineering Chemistry, 2015, 25, 250–257

Why This Matters

Researchers and industrial catalyst developers must select the Mn²⁺ precursor salt based on the target catalytic performance profile: Mn-sulfate is appropriate for electrochemical/EMD applications where sulfate compatibility is critical, while Mn-nitrate or Mn-chloride are preferred for maximizing low-temperature catalytic oxidation activity.

• [1] Park, J.-H., Kang, D.-C., Park, S.-J., & Shin, C.-H. (2015). CO oxidation over MnO₂ catalysts prepared by a simple redox method: Influence of the Mn(II) precursors. Journal of Industrial and Engineering Chemistry, 25, 250–257. T₅₀% order: Mn-chloride < Mn-nitrate < Mn-acetate < Mn-sulfate. View Source
• [2] Nurunnabi, M. et al. (2011). Effects of Manganese Salts on Ru/Mn/Al₂O₃ Catalytic Activity and Stability for Fischer-Tropsch Synthesis. Journal of the Japan Petroleum Institute, 54(1), 36–44. Performance order: Ru/Mn(N) >> Ru/Mn(A) > Ru/Mn(Cl) ≅ Ru/Mn(S). View Source

Traceable Impurity Specifications: Tetrahydrate vs. Monohydrate

The Sigma Aldrich/Merck Millipore EMSURE® analytical-grade MnSO₄·4H₂O (CAS 10101-68-5) is specified with assay ≥ 98.5% (complexometric titration) and individually quantified trace metal limits: Fe ≤ 0.001%, Pb ≤ 0.0002%, Cu ≤ 0.0002%, Zn ≤ 0.002%, Ni ≤ 0.002%, Ca ≤ 0.005%, Mg ≤ 0.01%, Na ≤ 0.005%, K ≤ 0.002%, and Cl⁻ ≤ 0.001% . This comprehensive impurity profile is more granular than typical feed-grade monohydrate specifications (e.g., GB 1923-1988 / HG 2936-1999), which often report only total heavy metals (as Pb) rather than individual elemental limits [1]. The pH specification of 4.5–6.0 (5% aqueous solution) is also documented . For high-purity applications such as electrochemical deposition, catalyst synthesis, and trace-element analytical standards, this level of impurity traceability directly supports material qualification and batch-to-batch consistency verification.

Impurity Specifications

Cross-study comparable

EMSURE® tetrahydrate: 9 individual trace elements quantified; feed-grade monohydrate: aggregate heavy metals (as Pb).

Individual traceability supports high-purity material qualification.

Review CoA for Fe, Pb, Cu, Zn, Ni, Ca, Mg, Na, K, Cl limits.

Evidence Dimension	Analytical purity specification: assay value and individual trace metal limits
Target Compound Data	MnSO₄·4H₂O EMSURE®: assay ≥ 98.5%; Fe ≤ 0.001%; Pb ≤ 0.0002%; Cu ≤ 0.0002%; Zn ≤ 0.002%; Ni ≤ 0.002%; Ca ≤ 0.005%; Mg ≤ 0.01%
Comparator Or Baseline	Feed-grade MnSO₄·H₂O (GB 1923-1988/HG 2936-1999): assay ≥ 98.0%; heavy metals (as Pb) ≤ 0.0015%–0.002% (aggregate, not individual elements)
Quantified Difference	EMSURE® tetrahydrate provides quantification of 9 individual trace elements vs. aggregate heavy metal reporting for feed-grade monohydrate
Conditions	Complexometric assay; ICP-OES or equivalent for trace metals; specifications per manufacturer Certificate of Analysis

Why This Matters

For procurement in regulated or high-precision applications (pharmaceutical intermediates, electronic-grade materials, certified reference standards), the availability of individually quantified trace impurity data for the tetrahydrate grade reduces the burden of incoming material qualification compared to grades reporting only aggregate impurity levels.

• [1] GB 1923-1988 / HG 2936-1999. Feed Grade Manganese Sulphate (China national/industry standard). MnSO₄·H₂O ≥ 98.0%; heavy metals (as Pb) ≤ 0.0015%–0.002%. View Source

Manganese Sulfate Tetrahydrate: Optimal Applications

Animal Feed and Fertilizer Premix Formulation

When formulating manganese-containing nutritional premixes for animal feed or fertilizer blends, the tetrahydrate's lower manganese mass fraction (~24.6% Mn vs. ~32.5% for monohydrate) must be explicitly accounted for in dosing calculations to meet regulatory Mn content specifications . The tetrahydrate produced via salting-out crystallization offers well-defined cubic crystal morphology with controllable size distribution, translating to superior powder flowability and more uniform mixing in automated batching systems compared to the irregular crystals typical of heating-produced monohydrate [1]. The near-ambient melting point (27 °C) imposes a storage requirement of 15–25 °C, which is compatible with standard climate-controlled warehousing but must be verified for tropical or summer shipping conditions [2].

EMD and CMD Production for Dry-Cell Batteries

The tetrahydrate serves as the primary precursor for both electrolytic manganese dioxide (EMD) via electrolysis and chemical manganese dioxide (CMD) via permanganate oxidation, with both MnO₂ products finding application in dry-cell batteries . The EMSURE® analytical-grade tetrahydrate, with individually specified trace metal limits (Fe ≤ 0.001%, Pb ≤ 0.0002%, Cu ≤ 0.0002%, Zn ≤ 0.002%, Ni ≤ 0.002%), provides the impurity control necessary for reproducible electrochemical deposition and consistent battery cathode performance [1]. Users should note that while Mn-sulfate yields MnO₂ with the highest T₅₀% (poorest low-temperature CO oxidation activity) among four common Mn²⁺ precursors, this does not impair EMD/CMD battery performance where the relevant figure of merit is electrochemical activity rather than catalytic oxidation light-off temperature [2].

Low-Temperature Molten-Salt Synthesis

The tetrahydrate's uniquely low melting point of approximately 27 °C—contrasting starkly with the monohydrate's decomposition at 400–450 °C and the anhydrous salt's melting at 710 °C—enables its use as a low-temperature molten-salt reaction medium . In this molten state, the tetrahydrate can serve simultaneously as both manganese source and solvent for reactions that are inaccessible with the monohydrate or anhydrous forms without resorting to high-temperature solid-state conditions. The dehydration pathway through amorphous intermediates beginning at 200 °C further offers the possibility of generating high-surface-area amorphous MnOₓ phases upon controlled thermal treatment, which may be advantageous for catalyst or sorbent synthesis [1].

Analytical Standards and High-Purity Research

For applications demanding rigorous impurity documentation—including pharmaceutical intermediate synthesis, electronic-grade material preparation, and certified reference standard production—the EMSURE® analytical-grade tetrahydrate (assay ≥ 98.5% by complexometric titration) with 9 individually quantified trace elements provides direct traceability that aggregate-specification feed-grade monohydrate cannot match . The pH specification of 4.5–6.0 (5% aq.) and the inclusion of oxidizing matter and reducing substances pass/fail criteria further support qualification for sensitive aqueous-phase applications . The density specification of 2.11 g/cm³ at 20 °C and bulk density range of 1000–1200 kg/m³ enable accurate volumetric dispensing for solution preparation .

Application

Selection Property

Validation Focus

Animal Feed & Fertilizer Premix

Hydration-adjusted Mn mass fraction; cubic crystal morphology; storage below 25 °C

Confirm Mn loading meets regulatory target; verify powder flowability and blend uniformity

EMD / CMD for Dry-Cell Batteries

Individual trace metal limits (Fe, Pb, Cu, Zn, Ni); sulfate compatibility

Review impurity profile against electrochemical performance criteria; confirm precursor purity

Low-Temperature Molten-Salt Synthesis

Melting point near 27 °C; amorphous intermediate formation above 200 °C

Validate thermal processing window; assess oxide morphology from dehydration pathway

Analytical Standards & High-Purity Research

Assay ≥ 98.5%; 9 quantified trace elements; pH specification 4.5-6.0

Verify certificate of analysis for lot-specific traceability; confirm suitability for sensitive aqueous applications

• [1] Safaeefar, P., Ang, H. M., Tadé, M. O., & Reyhani, M. (2008). Growth Kinetics of Manganese Sulphate from Heating and Salting-out Batch Crystallisation. Developments in Chemical Engineering and Mineral Processing, 12(3–4), 303–312. View Source
• [2] Park, J.-H., Kang, D.-C., Park, S.-J., & Shin, C.-H. (2015). CO oxidation over MnO₂ catalysts prepared by a simple redox method: Influence of the Mn(II) precursors. Journal of Industrial and Engineering Chemistry, 25, 250–257. View Source